Cas no 2623-37-2 (7-hydroxynaphthalene-1-carboxylic acid)

• Product Name: 7-hydroxynaphthalene-1-carboxylic acid
• CAS No: 2623-37-2
• MF: C₁₁H₈O₃
• MW: 188.179423332214
• MDL: MFCD18417859
• CID: 1003215
• PubChem ID: 604766
• Update Time: 2025-10-29

7-hydroxynaphthalene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylic acid, 7-hydroxy-
• 7-Hydroxynaphthalene-1-carboxylic acid
• 7-hydroxy-1-Naphthalenecarboxylic acid
• 7-Hydroxy-naphthalene-1-carboxylic acid
• DB-067582
• DTXSID60901408
• XABCHXCRWZBFQX-UHFFFAOYSA-N
• 7-Hydroxy-1-naphthoicacid
• SCHEMBL371705
• F83702
• 7-Hydroxy-1-naphthoic acid #
• CAA62337
• NoName_522
• CS-0342054
• 7-Hydroxy-1-naphthoic acid
• SB36268
• 2623-37-2
• MFCD18417859
• 7-hydroxynaphthalene-1-carboxylic acid

• MDL： MFCD18417859
• Inchi： 1S/C11H8O3/c12-8-5-4-7-2-1-3-9(11(13)14)10(7)6-8/h1-6,12H,(H,13,14)
• InChI Key： XABCHXCRWZBFQX-UHFFFAOYSA-N
• SMILES： OC1C=CC2=CC=CC(C(=O)O)=C2C=1

Computed Properties

• Exact Mass: 188.047344113g/mol
• Monoisotopic Mass: 188.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on 7-hydroxynaphthalene-1-carboxylic acid

7-Hydroxynaphthalene-1-carboxylic Acid: A Comprehensive Overview

The compound with CAS No 2623-37-2, commonly referred to as 7-hydroxynaphthalene-1-carboxylic acid, is a fascinating molecule with a rich history and diverse applications. This compound belongs to the family of naphthoic acids, which are derivatives of naphthalene, a polycyclic aromatic hydrocarbon. The presence of both a hydroxyl (-OH) group at the 7th position and a carboxylic acid (-COOH) group at the 1st position makes this molecule unique and versatile in its chemical properties and potential uses.

7-Hydroxynaphthalene-1-carboxylic acid has been the subject of extensive research in recent years, particularly in the fields of materials science, pharmaceuticals, and environmental chemistry. Its structure allows for a wide range of chemical modifications, making it an ideal candidate for the development of novel materials and drugs. For instance, researchers have explored its potential as a building block for advanced polymers and as a precursor for synthesizing bioactive compounds.

One of the most promising areas of research involving 7-hydroxynaphthalene-1-carboxylic acid is its application in drug discovery. The compound's ability to interact with biological systems has led to investigations into its potential as an anti-inflammatory agent, an antioxidant, and even as a component in anticancer therapies. Recent studies have demonstrated that derivatives of this compound exhibit significant activity against various cancer cell lines, suggesting its potential role in future cancer treatments.

In addition to its biomedical applications, 7-hydroxynaphthalene-1-carboxylic acid has also been studied for its environmental benefits. Researchers have explored its use as a biodegradable polymer additive, which could help reduce plastic waste and promote sustainable materials development. Furthermore, its ability to act as a catalyst in certain chemical reactions has opened new avenues for green chemistry practices.

The synthesis of 7-hydroxynaphthalene-1-carboxylic acid typically involves multi-step organic reactions, often starting from naphthalene derivatives. Recent advancements in catalytic methods have made the synthesis process more efficient and environmentally friendly. For example, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high yields.

From a structural standpoint, 7-hydroxynaphthalene-1-carboxylic acid exhibits interesting electronic properties due to the conjugation between the aromatic rings and the functional groups. This makes it an attractive candidate for applications in optoelectronics and sensor technologies. Recent research has focused on incorporating this compound into organic light-emitting diodes (OLEDs) and other electronic devices, where its unique electronic properties could enhance device performance.

In conclusion, 7-hydroxynaphthalene-1-carboxylic acid (CAS No 2623-37-2) is a multifaceted compound with immense potential across various scientific disciplines. Its versatility in chemical modifications, coupled with its promising biological and electronic properties, positions it as a key player in future innovations across industries ranging from healthcare to sustainable materials development.